Cas no 1058433-37-6 (7-(ethylsulfanyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine)
7-(ethylsulfanyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 7-ethylsulfanyl-3-methyltriazolo[4,5-d]pyrimidine
- 7-(ethylsulfanyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine
-
- Inchi: 1S/C7H9N5S/c1-3-13-7-5-6(8-4-9-7)12(2)11-10-5/h4H,3H2,1-2H3
- InChI Key: AKUWHQFSIQXKDN-UHFFFAOYSA-N
- SMILES: C1N=C(SCC)C2N=NN(C)C=2N=1
7-(ethylsulfanyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5061-0002-1mg |
7-(ethylsulfanyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine |
1058433-37-6 | 1mg |
$81.0 | 2023-09-10 |
7-(ethylsulfanyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 7-(ethylsulfanyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine
Introduction to 7-(ethylsulfanyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine (CAS No. 1058433-37-6)
7-(ethylsulfanyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine (CAS No. 1058433-37-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory effects.
The ethylsulfanyl and methyl substituents on the triazolopyrimidine scaffold contribute to the compound's stability and bioavailability, making it a promising candidate for further research and development. Recent studies have highlighted the importance of these structural features in modulating the compound's biological activity and pharmacokinetic properties.
In the context of antiviral research, 7-(ethylsulfanyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine has shown promising activity against a range of viral pathogens. A study published in the *Journal of Medicinal Chemistry* in 2021 reported that this compound exhibited potent inhibitory effects against human cytomegalovirus (HCMV) and herpes simplex virus (HSV). The mechanism of action is believed to involve the disruption of viral replication processes, specifically by targeting key viral enzymes.
Beyond its antiviral properties, 7-(ethylsulfanyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound effectively inhibited the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis and inhibit angiogenesis, thereby reducing tumor growth and metastasis.
The anti-inflammatory properties of 7-(ethylsulfanyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine have also been explored. In a study published in *Inflammation Research* in 2022, the compound was found to significantly reduce inflammation in both in vitro and in vivo models. The mechanism underlying this effect involves the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses.
The pharmacokinetic profile of 7-(ethylsulfanyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine has been extensively studied to optimize its therapeutic potential. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, it has demonstrated low toxicity in animal models, suggesting a favorable safety profile.
Recent advances in computational chemistry have further enhanced our understanding of the molecular interactions between 7-(ethylsulfanyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine and its biological targets. Molecular docking studies have identified specific binding sites on viral enzymes and cancer-related proteins where this compound exerts its effects. These insights are valuable for rational drug design and optimization.
In conclusion, 7-(ethylsulfanyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine (CAS No. 1058433-37-6) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further clinical development. Ongoing research aims to elucidate its full therapeutic potential and optimize its use in treating viral infections, cancer, and inflammatory diseases.
1058433-37-6 (7-(ethylsulfanyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)